![molecular formula C26H22FNO5S B2412773 (4-Ethylphenyl)(4-((4-fluorophenyl)sulfonyl)-6,7-dimethoxyquinolin-3-yl)methanone CAS No. 866813-01-6](/img/structure/B2412773.png)
(4-Ethylphenyl)(4-((4-fluorophenyl)sulfonyl)-6,7-dimethoxyquinolin-3-yl)methanone
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Description
(4-Ethylphenyl)(4-((4-fluorophenyl)sulfonyl)-6,7-dimethoxyquinolin-3-yl)methanone is a useful research compound. Its molecular formula is C26H22FNO5S and its molecular weight is 479.52. The purity is usually 95%.
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Scientific Research Applications
Treatment of Organic Pollutants
A review highlights the enzymatic approach to degrade various organic pollutants present in industrial wastewater. Enzymes, in the presence of certain redox mediators, can transform recalcitrant compounds, enhancing the degradation efficiency. This indicates potential applications of chemically active compounds in environmental remediation technologies (Husain & Husain, 2007).
Antioxidant Efficacy
Another review records research on the antioxidant ethoxyquin and its analogues, used for protecting polyunsaturated fatty acids in fish meal from oxidation. This suggests that certain compounds, possibly including derivatives like the one , could be explored for their antioxidant efficacy in various applications, including food preservation (de Koning, 2002).
Analytical Methods for Determining Antioxidant Activity
The development and critical evaluation of tests to determine antioxidant activity highlight the importance of chemical reactions in assessing the kinetics or equilibrium states of antioxidants. This suggests that compounds with potential antioxidant properties could be assessed using these methodologies for their effectiveness in various scientific and industrial applications (Munteanu & Apetrei, 2021).
properties
IUPAC Name |
(4-ethylphenyl)-[4-(4-fluorophenyl)sulfonyl-6,7-dimethoxyquinolin-3-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22FNO5S/c1-4-16-5-7-17(8-6-16)25(29)21-15-28-22-14-24(33-3)23(32-2)13-20(22)26(21)34(30,31)19-11-9-18(27)10-12-19/h5-15H,4H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SACKPSFTSGDWDD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)C2=C(C3=CC(=C(C=C3N=C2)OC)OC)S(=O)(=O)C4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22FNO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.